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Compound Name: (S)-4-Methoxydalbergione
CAS No.: 2543-95-5
Cat. No.: B161816
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical nomenclature of (S)-4-
Methoxydalbergione, a naturally occurring neoflavonoid. The information is presented to
support research and development activities in medicinal chemistry, pharmacology, and related
disciplines.

Chemical Identity

(S)-4-Methoxydalbergione is a recognized bioactive compound that has been isolated from
various plant species, including Dalbergia miscolobium and Dalbergia sissoo[1]. Its chemical
structure and properties are of significant interest to the scientific community.

Nomenclature

The precise identification of chemical compounds is critical for scientific communication and
reproducibility of research. This section outlines the standardized IUPAC name and known
synonyms for (S)-4-Methoxydalbergione.
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IUPAC Name:

The systematic name for (S)-4-Methoxydalbergione, as defined by the International Union of
Pure and Applied Chemistry (IUPAC), is:

2-methoxy-5-[(1S)-1-phenylprop-2-enyljcyclohexa-2,5-diene-1,4-dione[1]

This name precisely describes the molecular structure of the compound, including the
stereochemistry at the chiral center.

Synonyms:

A variety of synonyms for (S)-4-Methoxydalbergione are used in scientific literature and
chemical databases. The following table provides a comprehensive list of these alternative
names and identifiers.

Synonym Reference

(S)-2-Methoxy-5-(1-phenylallyl)cyclohexa-2,5- o

diene-1,4-dione

2,5-Cyclohexadiene-1,4-dione, 2-methoxy-5-

1
[(1S)-1-phenyl-2-propen-1-yl]- s

2-methoxy-5-[(1S)-1-phenylallyl]-1,4-

benzoquinone

[1]

S-4-methoxydalbergione [1]

Chemical Identifiers:

For unambiguous identification in databases and regulatory documents, the following identifiers
are assigned to (S)-4-Methoxydalbergione.
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Identifier Type Identifier Reference
CAS Number 2543-95-5 [1]
PubChem CID 10400054 [1]
ChEMBL ID CHEMBL255297 [1]
DTXSID DTXSID001154141 [1]

Experimental Protocols and Data Presentation

Detailed experimental protocols for the isolation, synthesis, or biological evaluation of (S)-4-
Methoxydalbergione are beyond the scope of this initial guide. Such information would be
compiled from specific research articles and presented in a structured format upon further
investigation. Quantitative data, such as physicochemical properties and biological activity
metrics, would also be summarized in tabular form for clarity and ease of comparison.

Logical Relationships and Workflows

To illustrate experimental workflows or signaling pathways involving (S)-4-
Methoxydalbergione, a visual representation is often beneficial. The following is a conceptual
example of how such a relationship could be depicted using the DOT language.

Compound Characterization

‘Spectroscopic Analysis (NMR, MS)

Natural Product Extraction

Purification Cascade
Dalbergia Species 4>4'> Column Chromatography HPLC Purification (S)-4-Methoxydalbergione
"

[ Biological Activity Screening
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© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/10400054
https://pubchem.ncbi.nlm.nih.gov/compound/10400054
https://pubchem.ncbi.nlm.nih.gov/compound/10400054
https://pubchem.ncbi.nlm.nih.gov/compound/10400054
https://www.benchchem.com/product/b161816/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-s-4-methoxydalbergione
https://www.benchchem.com/product/b161816/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-s-4-methoxydalbergione
https://www.benchchem.com/product/b161816/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-s-4-methoxydalbergione
https://www.benchchem.com/product/b161816/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-s-4-methoxydalbergione
https://www.benchchem.com/product/b161816/docs?utm_src=pdf-body-img#a-comprehensive-technical-guide-to-s-4-methoxydalbergione
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161816?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: A generalized workflow for the isolation and characterization of (S)-4-
Methoxydalbergione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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